Cas no 858761-23-6 (3-(2-ethoxyphenoxy)-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methylchromen-4-one)

• Product Name: 3-(2-ethoxyphenoxy)-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methylchromen-4-one
• CAS No: 858761-23-6
• MF: C₂₇H₂₄O₇
• MW: 460.475268363953
• CID: 5420497
• PubChem ID: 1803677
• Update Time: 2025-07-17

3-(2-ethoxyphenoxy)-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methylchromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyphenoxy)-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methylchromen-4-one
• 4H-1-Benzopyran-4-one, 3-(2-ethoxyphenoxy)-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methyl-

• Inchi： 1S/C27H24O7/c1-4-31-23-7-5-6-8-24(23)34-27-17(2)33-25-15-20(13-14-21(25)26(27)29)32-16-22(28)18-9-11-19(30-3)12-10-18/h5-15H,4,16H2,1-3H3
• InChI Key： SLGPXNULCCXKEC-UHFFFAOYSA-N
• SMILES： C1(C)OC2=CC(OCC(C3=CC=C(OC)C=C3)=O)=CC=C2C(=O)C=1OC1=CC=CC=C1OCC

Computed Properties

• Exact Mass: 460.15220310g/mol
• Monoisotopic Mass: 460.15220310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(2-ethoxyphenoxy)-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methylchromen-4-one

Recent Advances in the Study of 3-(2-ethoxyphenoxy)-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methylchromen-4-one (CAS: 858761-23-6)

The compound 3-(2-ethoxyphenoxy)-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methylchromen-4-one (CAS: 858761-23-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chromen-4-one derivative has shown promising biological activities, particularly in the context of anti-inflammatory and anticancer applications. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetics, and potential therapeutic applications.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cancer progression. In vitro studies have demonstrated that 3-(2-ethoxyphenoxy)-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methylchromen-4-one exhibits potent inhibitory effects on NF-κB and MAPK pathways, which are critical regulators of inflammatory responses and tumorigenesis. These findings suggest that the compound could serve as a potential lead for developing novel anti-inflammatory and anticancer agents.

Pharmacokinetic studies have also been conducted to evaluate the bioavailability and metabolic stability of this compound. Results indicate that 3-(2-ethoxyphenoxy)-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methylchromen-4-one has favorable absorption and distribution profiles, with moderate plasma protein binding and acceptable metabolic stability. These properties make it a viable candidate for further preclinical development.

In addition to its anti-inflammatory and anticancer properties, recent investigations have explored the compound's potential in other therapeutic areas. For instance, preliminary studies suggest that it may have neuroprotective effects, possibly through its interaction with oxidative stress and apoptotic pathways. However, further research is needed to validate these findings and elucidate the underlying mechanisms.

Overall, the current body of research highlights the multifaceted potential of 3-(2-ethoxyphenoxy)-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methylchromen-4-one in drug discovery and development. Future studies should focus on optimizing its chemical structure to enhance efficacy and reduce potential side effects, as well as conducting more comprehensive in vivo studies to assess its therapeutic potential in disease models.